2-Methoxyethanol

• CAS No.: 109-86-4
• Product Name: 2-Methoxyethanol
• Molecular Formula: C3H8O2; CH3OCH2CH2OH; C3H8O2
• Molecular Weight: 76.09 g/mol
• IUPAC Name: 2-methoxyethanol
• Standard InChI: InChI=1S/C3H8O2/c1-5-3-2-4/h4H,2-3H2,1H3
• Standard InChIKey: XNWFRZJHXBZDAG-UHFFFAOYSA-N
• SMILES: COCCO
• Canonical SMILES: COCCO
• Boiling Point: 257 °F at 768 mm Hg (NTP, 1992); 124.1 °C; 125 °C; 256°F
• Colorform: Colorless liquid
• Density: 0.966 at 68 °F (USCG, 1999); 0.9647 g/cu cm at 20 °C; Relative density (water = 1): 0.96; 0.96
• Flash Point: 107 °F (NTP, 1992); 42 °C closed cup; 120 °C open cup; Flash point 40 °C (104 °F) - closed cup; 39 °C c.c.; 102°F
• Melting Point: -121.2 °F (NTP, 1992); -85.1 °C; -85 °C; -121°F
• Physical Description: Ethylene glycol monomethyl ether appears as a clear colorless liquid. Flash point of 110°F. Less dense than water. Vapors are heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a mild, ether-like odor.
• Description: 2-methoxyethanol is a hydroxyether that is ethanol substituted by a methoxy group at position 2. It has a role as a protic solvent and a solvent.; Ethylene glycol monomethyl ether appears as a clear colorless liquid. Flash point of 110°F. Less dense than water. Vapors are heavier than air.
• Related CAS: 28099-67-4 (calcium salt); 3139-99-9 (hydrochloride salt)
• Shelf Life: Heat /contributes to instability/; Chemical stability: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 1000000 mg/L (at 25 °C); 13.14 M; Miscible with water; Miscible with alcohol, ether, acetone, dimethylformamide; Miscible with hydrocarbons, alcohols, ketones, glycols; Solubility in water: miscible; Miscible
• Synonyms: 1-Hydroxy-2-methoxyethane; 2-Methoxy-1-ethanol; 2-Methoxyethanol; 2-Methoxyethyl alcohol; 2-Methyloxyethanol; 3-Oxa-1-butanol; Amsco-Solv EE; Dowanol EM; Ektasolve EM; Ethylene Glycol Methyl Ether; Ethylene Glycol monomethyl ether; Glycol Methyl Ethe
• Vapor Density: 2.62 (NTP, 1992) (Relative to Air); 2.62 (Air = 1); Relative vapor density (air = 1): 2.6
• Vapor Pressure: 6.2 mm Hg at 68 °F ; 10 mm Hg at 71.6° F (NTP, 1992); 9.50 mmHg; 9.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.83; 6 mmHg
• PubChem Compound: 8019
• Last Modified: Nov 11 2021